Cas no 912332-92-4 (6-bromo-2-methyl-benzothiophene)

6-bromo-2-methyl-benzothiophene structure
912332-92-4 structure
Product Name:6-bromo-2-methyl-benzothiophene
CAS No:912332-92-4
MF:C9H7BrS
MW:227.120880365372
MDL:MFCD20528226
CID:1968184
PubChem ID:20595131
Update Time:2025-10-28

6-bromo-2-methyl-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-methyl-1-benzothiophene
    • 6-bromo-2-methylbenzo[b]thiophene
    • 6-Bromo-2-methylbenzo[b]thiophene (ACI)
    • 6-Bromo-2-methyl-benzo[b]thiophene
    • 6-bromo-2-methyl-benzothiophene
    • EN300-301350
    • DB-129482
    • SCHEMBL3962610
    • DPXCVGWKYNCVLF-UHFFFAOYSA-N
    • AS-41841
    • AKOS023773403
    • DTXSID30609000
    • TQP1609
    • 912332-92-4
    • Z1322795816
    • MFCD20528226
    • C9H7BrS
    • SB39841
    • MDL: MFCD20528226
    • Inchi: 1S/C9H7BrS/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5H,1H3
    • InChI Key: DPXCVGWKYNCVLF-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(C=C(C)S2)=CC=1

Computed Properties

  • Exact Mass: 225.94518g/mol
  • Monoisotopic Mass: 225.94518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 302.3±22.0 °C at 760 mmHg
  • Flash Point: 136.6±22.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-bromo-2-methyl-benzothiophene Security Information

6-bromo-2-methyl-benzothiophene Pricemore >>

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6-bromo-2-methyl-benzothiophene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Solvents: Dichloromethane ;  16 h, rt
1.2 Reagents: Lithium triethylborohydride Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 0 °C → rt; 5 h, rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of a ferrocene-functionalized unsymmetrical benzo[b]thienyl-thienylethene photoswitch with a cyclopentene core
Zuckerman, Nathaniel B.; et al, Tetrahedron Letters, 2013, 54(11), 1482-1485

Production Method 2

Reaction Conditions
1.1 Reagents: Borate(1-), trihydro(N-methylmethanaminato)-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran ,  Hexane ;  5 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Methanesulfonyl chloride Solvents: Dichloromethane ;  16 h, rt
2.2 Reagents: Lithium triethylborohydride Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 0 °C → rt; 5 h, rt; rt → 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of a ferrocene-functionalized unsymmetrical benzo[b]thienyl-thienylethene photoswitch with a cyclopentene core
Zuckerman, Nathaniel B.; et al, Tetrahedron Letters, 2013, 54(11), 1482-1485

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethyl sulfoxide ;  2 h, rt → 90 °C
2.1 Reagents: Borate(1-), trihydro(N-methylmethanaminato)-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran ,  Hexane ;  5 min, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Methanesulfonyl chloride Solvents: Dichloromethane ;  16 h, rt
3.2 Reagents: Lithium triethylborohydride Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 0 °C → rt; 5 h, rt; rt → 0 °C
3.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of a ferrocene-functionalized unsymmetrical benzo[b]thienyl-thienylethene photoswitch with a cyclopentene core
Zuckerman, Nathaniel B.; et al, Tetrahedron Letters, 2013, 54(11), 1482-1485

6-bromo-2-methyl-benzothiophene Raw materials

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